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molecular formula C7H15O5P B8582688 Phosphinecarboxylic acid, dimethoxy-, butyl ester, oxide CAS No. 72304-79-1

Phosphinecarboxylic acid, dimethoxy-, butyl ester, oxide

Cat. No. B8582688
CAS RN: 72304-79-1
M. Wt: 210.16 g/mol
InChI Key: AVMOQPPSZHDSEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04591583

Procedure details

From 10.0 ml (85 mmole) of trimethylphosphite and 8.7 g (64 mmole) of n-butyl chloroformate. (100° C., 1.5 hours).
Name
trimethylphosphite
Quantity
10 mL
Type
reactant
Reaction Step One
Name
n-butyl chloroformate
Quantity
8.7 g
Type
reactant
Reaction Step Two
Name
Dimethyl n-butoxycarbonylphosphonate

Identifiers

REACTION_CXSMILES
C[O:2][P:3]([O:6][CH3:7])[O:4][CH3:5].Cl[C:9]([O:11][CH2:12][CH2:13][CH2:14][CH3:15])=[O:10]>>[CH2:12]([O:11][C:9]([P:3](=[O:2])([O:6][CH3:7])[O:4][CH3:5])=[O:10])[CH2:13][CH2:14][CH3:15]

Inputs

Step One
Name
trimethylphosphite
Quantity
10 mL
Type
reactant
Smiles
COP(OC)OC
Step Two
Name
n-butyl chloroformate
Quantity
8.7 g
Type
reactant
Smiles
ClC(=O)OCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
(100° C., 1.5 hours)
Duration
1.5 h

Outcomes

Product
Name
Dimethyl n-butoxycarbonylphosphonate
Type
Smiles
C(CCC)OC(=O)P(OC)(OC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.